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Compound of Interest

Compound Name: (2-(Methylamino)phenyl)methanol

Cat. No.: B1346500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known potential hazards and

safety data for the chemical compound (2-(Methylamino)phenyl)methanol (CAS No. 29055-

08-1). The information presented is intended for researchers, scientists, and professionals in

the field of drug development who may be handling or investigating this substance. This

document summarizes the available toxicological data, hazard classifications, and

recommended safety protocols. Due to a lack of extensive public data on this specific

compound, this guide also incorporates general safety principles for handling analogous

chemical structures. All quantitative data is presented in structured tables, and key

experimental and safety workflows are visualized using diagrams.

Chemical and Physical Properties
(2-(Methylamino)phenyl)methanol is an organic compound with the molecular formula

C₈H₁₁NO.[1][2] Its structure consists of a benzyl alcohol scaffold substituted with a

methylamino group at the ortho position of the phenyl ring.
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Property Value Source

Molecular Formula C₈H₁₁NO PubChem[1]

Molecular Weight 137.18 g/mol PubChem[1]

CAS Number 29055-08-1 PubChem[1]

Appearance Yellow to brown solid ChemicalBook[2]

Storage Temperature
Under inert gas (nitrogen or

Argon) at 2–8 °C
ChemicalBook[2]

Synonyms:

[2-(Methylamino)phenyl]methanol[1]

Benzenemethanol, 2-(methylamino)-[1]

o-(Methylamino)benzyl alcohol[1]

2-(Methylamino)benzenemethanol[2]

Hazard Identification and Classification
Based on information provided by a single notification to the ECHA C&L Inventory, (2-
(Methylamino)phenyl)methanol is classified as a hazardous substance.[1] The GHS hazard

classifications are summarized in the table below.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed[1][2]

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning

H315: Causes

skin irritation[1]

[2]

Serious Eye

Damage/Eye

Irritation

Category 1 alt text Danger

H318: Causes

serious eye

damage[1]

Serious Eye

Damage/Eye

Irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation[2]

Specific Target

Organ Toxicity —

Single Exposure

Category 3 alt text Warning

H335: May

cause respiratory

irritation[1][2]

Note: There is a discrepancy in the classification for eye damage/irritation between sources,

with one indicating Category 1 (serious eye damage) and another Category 2 (serious eye

irritation). It is prudent to handle this chemical as having the potential for serious eye damage.

Toxicological Data
As of the date of this publication, specific quantitative toxicological data for (2-
(Methylamino)phenyl)methanol, such as LD50 (median lethal dose) values from oral, dermal,

or inhalation studies, are not publicly available. The hazard classifications are based on

submitted data to regulatory bodies, the specifics of which have not been disclosed in the

available resources.

Experimental Protocols and Safety Precautions
Due to the absence of specific handling protocols for (2-(Methylamino)phenyl)methanol, the

following recommendations are based on general best practices for handling hazardous

chemicals with similar GHS classifications.
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Personal Protective Equipment (PPE)
A general workflow for donning and doffing Personal Protective Equipment (PPE) when

handling hazardous chemicals is outlined below.

Donning PPE Doffing PPE

Inspect PPE for damage Don disposable gown Don nitrile gloves (first pair) Don safety goggles or face shield Don second pair of nitrile gloves Chemical Handling Remove outer pair of gloves Remove disposable gown Remove safety goggles/face shield Remove inner pair of gloves Wash hands thoroughly EndStart

Click to download full resolution via product page

Caption: General workflow for donning and doffing PPE.

Engineering Controls
Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in good working

order.

First Aid Measures
The following first aid measures are recommended based on the GHS classifications.
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Exposure Type

Ingestion (Swallowed)

Skin Contact

Eye Contact

Inhalation

Immediate Action

Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician.

Remove contaminated clothing. Wash skin with plenty of soap and water. If irritation persists, get medical advice/attention.

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

Move person into fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Click to download full resolution via product page

Caption: Recommended first aid measures by exposure route.

Spill and Waste Disposal
In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in section 4.1.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Dispose of waste in accordance with local, state, and federal regulations for hazardous

materials.

Biological Activity and Signaling Pathways
There is currently no publicly available information on the biological activity, mechanism of

action, or any associated signaling pathways for (2-(Methylamino)phenyl)methanol.
Research in this area is required to understand its pharmacological and toxicological profile.
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Should this compound be investigated for its potential to interact with nucleic acids, a

hypothetical workflow for assessing its interaction with G-quadruplex DNA is presented below.

This is a speculative example of a potential research direction.

Hypothetical G-Quadruplex Interaction Assay

Synthesize G-quadruplex forming oligonucleotide

Incubate oligonucleotide with (2-(Methylamino)phenyl)methanol

Perform Circular Dichroism (CD) Spectroscopy Perform Fluorescence Titration Assay NMR or X-ray Crystallography

Structural

Analyze for conformational changes in DNA

Qualitative

Conclusion:
Binding characteristics

determined

Determine binding affinity (Kd)

Quantitative

Elucidate binding mode

Hypothesis:
Compound binds
G-quadruplexes

Click to download full resolution via product page

Caption: Hypothetical workflow for G-quadruplex interaction studies.
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Conclusion
(2-(Methylamino)phenyl)methanol is a chemical compound that should be handled with care

due to its classification as being harmful if swallowed, causing skin irritation, causing serious

eye damage, and potentially causing respiratory irritation.[1][2] Adherence to standard safety

protocols, including the use of appropriate personal protective equipment and engineering

controls, is essential to minimize exposure and risk. A significant gap in knowledge exists

regarding the specific toxicological properties and biological effects of this compound. Further

research is warranted to fully characterize its safety profile for the protection of researchers and

the advancement of scientific discovery.

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). Users should consult the official SDS from their

supplier and conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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